Cas no 755711-20-7 (1,2-Cyclohexanediamine,3-methyl-,[1S-(1alpha,2alpha,3alpha)]-(9CI))

1,2-Cyclohexanediamine,3-methyl-,[1S-(1alpha,2alpha,3alpha)]-(9CI) structure
755711-20-7 structure
Product Name:1,2-Cyclohexanediamine,3-methyl-,[1S-(1alpha,2alpha,3alpha)]-(9CI)
CAS No:755711-20-7
MF:C7H16N2
MW:128.215341567993
CID:548962
Update Time:2023-03-29

1,2-Cyclohexanediamine,3-methyl-,[1S-(1alpha,2alpha,3alpha)]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanediamine,3-methyl-, (1S,2R,3R)-
    • 1,2-Cyclohexanediamine,3-methyl-, [1S-(1a,2a,3a)]- (9CI)
    • 1,2-Cyclohexanediamine,3-methyl-,[1S-(1alpha,2alpha,3alpha)]-(9CI)
    • Inchi: 1S/C7H16N2/c1-5-3-2-4-6(8)7(5)9/h5-7H,2-4,8-9H2,1H3/t5-,6+,7-/m1/s1
    • InChI Key: AKQPXKGNPMHWBZ-DSYKOEDSSA-N
    • SMILES: [C@H]1(N)CCC[C@@H](C)[C@H]1N

Computed Properties

  • Exact Mass: 128.131
  • Monoisotopic Mass: 128.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2

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